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Compound of Interest

Compound Name: N,N'-Disuccinimidyl carbonate

Cat. No.: B114567 Get Quote

An In-depth Technical Guide to Safety Precautions for N,N'-Disuccinimidyl Carbonate
Powder

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

and use of N,N'-Disuccinimidyl carbonate (DSC) powder, a reagent frequently used in

bioconjugation, peptide synthesis, and as a coupling agent. Due to its chemical reactivity,

understanding and implementing rigorous safety measures is critical to ensure personnel

safety and experimental integrity.

Hazard Identification and Classification
N,N'-Disuccinimidyl carbonate is classified as a hazardous substance. The primary hazards

associated with DSC powder are:

Acute Toxicity (Oral): Harmful if swallowed.[1][2][3]

Skin Irritation: Causes skin irritation upon contact.[1][3][4][5]

Serious Eye Irritation: Causes serious eye irritation.[1][3][4][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][4][5]
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It is crucial to handle this reagent with appropriate engineering controls and personal protective

equipment to mitigate these risks.

Quantitative Data Summary
The following table summarizes the available quantitative physical, chemical, and toxicological

data for N,N'-Disuccinimidyl carbonate. It is important to note that comprehensive

toxicological data is not always available, and the absence of data does not imply the

substance is harmless.

Property Value Reference(s)

Molecular Formula C₉H₈N₂O₇ [3][5]

Molecular Weight 256.16 g/mol [3][5]

Appearance
White to light yellow solid

powder or crystals
[6][7]

Melting Point 188-191 °C (decomposes) [8]

log Pow (Octanol/Water) -0.878 [5]

Storage Temperature 2-8°C [6][8]

Note: Specific toxicity values such as LD50 and occupational exposure limits are not

consistently reported across safety data sheets. Therefore, it is recommended to handle DSC

with a high degree of caution, assuming high toxicity.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

appropriate PPE, is mandatory when working with DSC powder.

Engineering Controls
Ventilation: All handling of DSC powder should be conducted in a well-ventilated area.[4] A

certified chemical fume hood is the preferred engineering control to minimize inhalation
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exposure.[1]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[4]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard

EN166 are required.[4]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) that have been

inspected for integrity prior to use.[1] Follow proper glove removal technique to avoid skin

contact.[1]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[3]

Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a

NIOSH-approved N95 dust mask or higher-level respirator should be used.[1][6]

Experimental Protocols: Safe Handling Workflow
The following section details the standard operating procedures for safely handling N,N'-
Disuccinimidyl carbonate powder throughout the experimental workflow, from preparation to

disposal.

Preparation and Weighing
Preparation: Before handling the powder, ensure the chemical fume hood is operational and

the work area is clean and uncluttered. Assemble all necessary equipment, including

spatulas, weigh boats, and solvent dispensers.

Donning PPE: Put on all required PPE as described in Section 3.2.

Weighing:
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Perform all weighing operations within the chemical fume hood to contain any dust.

Use a dedicated spatula for DSC.

Carefully transfer the desired amount of powder to a weigh boat. Avoid generating dust by

handling the powder gently.

Close the primary container tightly immediately after use and store it under nitrogen if

possible.[4][5]

Dissolution
Solvent Addition: Add the solvent to the vessel containing the weighed DSC powder slowly

and carefully to avoid splashing.

Mixing: Use a magnetic stirrer or gentle manual swirling to dissolve the powder. If heating is

required, use a controlled heating mantle and monitor the process closely.

Spill Management
In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Communicate: Inform your supervisor and colleagues.

Containment:

For small spills, carefully sweep up the powder, avoiding dust formation, and place it in a

sealed, labeled container for hazardous waste disposal.[1][4]

Do not use water to clean up the spill as DSC is moisture-sensitive and can hydrolyze.

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Waste Disposal: Dispose of all contaminated materials (e.g., paper towels, gloves) as

hazardous waste.[3]
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][4]

Storage and Disposal
Storage: Store N,N'-Disuccinimidyl carbonate in a tightly closed container in a dry, cool

(refrigerated at 2-8°C), and well-ventilated place.[3][4][6][8] It is recommended to store it

under an inert atmosphere (e.g., nitrogen) to prevent degradation from moisture.[4][5]

Disposal: Dispose of waste DSC and contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[3] Do not empty into drains.[4]

Diagrams
Safe Handling Workflow for N,N'-Disuccinimidyl
Carbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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